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Compound of Interest

Compound Name: Solvent violet 38

Cat. No.: B15135746 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of Solvent Violet
38 in material science. Solvent Violet 38, an anthraquinone-based dye, is a versatile colorant

primarily utilized for imparting a vibrant, transparent bluish-violet shade to a wide range of

materials. Its excellent solubility in organic solvents and inherent stability make it a valuable

tool in the formulation and functionalization of polymers and other materials.

Overview of Solvent Violet 38
Solvent Violet 38 is a synthetic organic dye known for its high color strength and good

fastness properties. It is widely employed in the coloration of plastics, resins, synthetic fibers,

oils, waxes, and inks.[1][2][3] Its molecular structure, based on the anthraquinone core, is

responsible for its characteristic color and stability.
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Property Value Reference

Chemical Name

1,4-bis[(2,6-dibromo-4-

methylphenyl)amino]anthraqui

none

ECHEMI Safety Data Sheet

Molecular Formula C28H18Br4N2O2 [1][3]

Molecular Weight 734.07 g/mol [1]

CAS Number 63512-14-1 [1][3]

Color Index Name C.I. Solvent Violet 38 World dye variety

Color Index Number 615665 [1]

Physical Form Dark powder/Purple liquid [1][2]

Solubility

Soluble in acetone, chloroform,

benzene, xylene, and toluene.

Slightly soluble in alcohol.

Insoluble in water.

[1]

Lightfastness Good to Very Good [2]

Key Applications in Material Science
The primary application of Solvent Violet 38 in material science is as a colorant. Its

compatibility with various polymers and organic media allows for its incorporation into a

multitude of materials.

2.1. Polymer Coloration:

Solvent Violet 38 is extensively used to color a variety of plastics and resins, providing a

transparent and vibrant violet hue. Its applications include, but are not limited to:

Polystyrene (PS): Imparts a clear, strong violet color.

Polymethyl Methacrylate (PMMA): Used in acrylic products for its excellent transparency and

color quality.
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Polyvinyl Chloride (PVC) (Rigid): Suitable for coloring rigid PVC products.[2]

Acrylonitrile Butadiene Styrene (ABS): Provides coloration for this common thermoplastic.[2]

Polycarbonate (PC): Offers good heat stability for processing at higher temperatures.

Cellulose Acetate: Used in the coloration of this bioplastic.[2]

Polyester: Can be used to color polyester resins.[2]

In some applications, at very low concentrations (typically 0.0001 – 0.05%), Solvent Violet 38
can also be used as a "whitener" to counteract the natural yellowing of certain resins and

plastics.[2]

2.2. Non-Polymeric Material Applications:

Beyond solid plastics, Solvent Violet 38 is also utilized in:

Oils and Lubricants: For coloration and identification purposes.[1]

Waxes and Candles: To achieve a deep violet color.[1]

Printing Inks: As a colorant in solvent-based printing inks.[1]

Paints and Coatings: For specialty solvent-based paint and coating formulations.[1]

Signaling Smoke: Utilized for its vibrant color in smoke formulations.[1]

Experimental Protocols
The following are generalized protocols for the incorporation of Solvent Violet 38 into

polystyrene and PMMA. Researchers should note that optimal conditions may vary depending

on the specific grade of the polymer, processing equipment, and desired color intensity.

3.1. Protocol for Solvent-Based Incorporation into Polystyrene

This protocol describes a laboratory-scale method for preparing a colored polystyrene sheet

using a solvent casting technique.
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Materials and Equipment:

Solvent Violet 38 powder

Polystyrene (PS) pellets or powder

Toluene (or another suitable solvent like xylene)

Glass beakers and stirring rods

Magnetic stirrer and stir bar

Heating mantle or hot plate

Petri dish or a flat glass substrate for casting

Fume hood

Drying oven

Procedure:

Prepare a Polystyrene Solution:

In a fume hood, dissolve a known amount of polystyrene pellets or powder in toluene to

achieve a desired concentration (e.g., 10-20% w/v).

Use a magnetic stirrer to facilitate dissolution. Gentle heating (40-50°C) may be applied to

expedite the process.

Prepare a Dye Stock Solution:

Dissolve a precise amount of Solvent Violet 38 in a small volume of toluene to create a

concentrated stock solution. This allows for more accurate dosing.

Doping the Polymer Solution:

While stirring the polystyrene solution, add the Solvent Violet 38 stock solution dropwise

until the desired color intensity is achieved. A typical usage rate is in the range of 0.01% to
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0.2% by weight of the polymer.

Casting the Film:

Pour the colored polystyrene solution into a petri dish or onto a flat glass substrate.

Ensure the substrate is level to obtain a film of uniform thickness.

Solvent Evaporation:

Allow the solvent to evaporate slowly in the fume hood at ambient temperature. This may

take several hours.

For faster drying, a drying oven can be used at a temperature below the boiling point of

the solvent and the glass transition temperature of polystyrene (e.g., 60-80°C).

Film Removal:

Once the film is completely dry, it can be carefully peeled off from the substrate.

3.2. Protocol for Melt-Based Incorporation into PMMA

This protocol outlines a general procedure for coloring PMMA via melt processing, suitable for

techniques like injection molding or extrusion.

Materials and Equipment:

Solvent Violet 38 powder

Polymethyl Methacrylate (PMMA) pellets

Twin-screw extruder or injection molding machine

Gravimetric or volumetric feeder

Standard processing tools

Procedure:
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Drying the Polymer:

Dry the PMMA pellets according to the manufacturer's specifications to remove any

absorbed moisture, which can affect the quality of the final product.

Preparing the Colorant Mixture:

Solvent Violet 38 can be pre-mixed with a small amount of PMMA powder to create a

masterbatch. This ensures a more uniform distribution of the colorant in the final product.

Alternatively, the pure dye powder can be fed directly into the extruder.

Melt Processing:

Set the temperature profile of the extruder or injection molding machine according to the

processing guidelines for the specific grade of PMMA.

Feed the PMMA pellets into the main hopper.

Introduce the Solvent Violet 38 masterbatch or pure dye at a controlled rate using a

feeder into the melt stream. The concentration will depend on the desired color depth.

Homogenization:

The screw design of the extruder will mix and homogenize the molten polymer and the

dye.

Extrusion or Molding:

The colored molten polymer is then extruded into the desired shape or injected into a

mold.

Cooling and Solidification:

The final product is cooled and solidified.
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4.1. Logical Workflow for Polymer Coloration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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